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Compound of Interest

Compound Name: Flamenol

Cat. No.: B161736 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Flamenol (chemical name: 5-methoxyresorcinol).

Adherence to these procedures is vital for ensuring personal safety and proper disposal.

Chemical Identifier: Flamenol is the common name for 5-methoxyresorcinol.

Hazard and Safety Data
Flamenol is a hazardous substance that requires careful handling. The following table

summarizes its primary hazards and exposure limits.

Hazard
Classification

GHS Code Description
Personal Protective
Equipment (PPE)

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Chemical-resistant

gloves (e.g., Butyl

rubber, Neoprene)

Eye Irritation H319
Causes serious eye

irritation

Chemical safety

goggles or face shield

Respiratory Irritation H335
May cause respiratory

irritation

N95 dust mask or

respirator
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Operational Plan for Handling Flamenol
A systematic approach is essential when working with Flamenol. The following workflow

outlines the key steps from preparation to disposal to minimize risk.
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Preparation

Handling

Cleanup & Decontamination

Disposal

Don Appropriate PPE

Work in Fume Hood

Ensure proper ventilation

Weigh Solid Flamenol

Minimize dust

Dissolve in Solvent

Address Spills Immediately

If spill occurs

Decontaminate Surfaces

Collect Hazardous Waste

Segregate waste

Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Flamenol.
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Experimental Protocols
Standard Handling Protocol

Preparation: Before handling Flamenol, ensure you are in a well-ventilated area, preferably

within a chemical fume hood.[1][2] Don all required Personal Protective Equipment (PPE) as

specified in the table above.

Handling: When weighing and transferring solid Flamenol, take care to avoid generating

dust.[2] Use appropriate tools and techniques to minimize the risk of inhalation.

Decontamination: After handling, decontaminate all surfaces and equipment with soap and

water.[1][2]

Spill Cleanup Protocol
In the event of a Flamenol spill, follow these procedures:

Small Spills (Solid):

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with absorbent material to avoid creating

dust.[2][3]

Carefully collect the material using a scoop or HEPA-filter vacuum and place it in a sealed,

labeled container for hazardous waste.[4]

Clean the spill area with soap and water.[1]

Small Spills (Liquid Solution):

Contain the spill with an inert absorbent material such as vermiculite, sand, or dry lime.[1]

[4]

Once absorbed, scoop the material into a designated hazardous waste container.[4]

Decontaminate the area with an appropriate solvent and ventilate the space.[4]
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Large Spills:

Evacuate the laboratory and alert others.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

[5]

Emergency Procedures
Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes

while removing contaminated clothing.[6]

If available, after initial water flushing, apply polyethylene glycol (PEG 300 or 400) to the

affected area.[3][6]

Seek immediate medical attention.[1][6]

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and

lower eyelids occasionally.[5][6]

Remove contact lenses if present and easy to do.

Seek immediate medical attention.[5][6]

Inhalation:

Move the individual to fresh air.

Seek immediate medical attention.[5]

Ingestion:

Do NOT induce vomiting.

If the person is conscious, rinse their mouth with water.
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Seek immediate medical attention.[7]

Disposal Plan
All Flamenol waste, including contaminated materials and PPE, must be treated as hazardous

waste.

Waste Collection:

Collect all solid and liquid Flamenol waste in a dedicated, leak-proof, and clearly labeled

hazardous waste container.[4][8] The label should include "Hazardous Waste: 5-

methoxyresorcinol".

Segregate Flamenol waste from other chemical waste streams to prevent unintended

reactions.

Container Management:

Keep the hazardous waste container tightly sealed when not in use.

Store the container in a cool, dry, and well-ventilated area away from incompatible

materials.[5]

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

EHS department or a licensed hazardous waste disposal contractor.[4]

Do not dispose of Flamenol down the drain or in regular trash.[9]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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